Cas no 144147-04-6 (Quinoline,5-fluoro-4-methyl-)
Quinoline,5-fluoro-4-methyl- structure
Product Name:Quinoline,5-fluoro-4-methyl-
CAS No:144147-04-6
MF:C10H8FN
MW:161.175625801086
CID:108634
PubChem ID:17862719
Update Time:2025-04-18
Quinoline,5-fluoro-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Quinoline,5-fluoro-4-methyl-
- 5-fluoro-4-methylquinoline
- Quinoline, 5-fluoro-4-methyl- (9CI)
- 144147-04-6
- SCHEMBL4619983
- DTXSID20591369
-
- Inchi: 1S/C10H8FN/c1-7-5-6-12-9-4-2-3-8(11)10(7)9/h2-6H,1H3
- InChI Key: QZPMCQXBQBPPDP-UHFFFAOYSA-N
- SMILES: FC1=CC=CC2C1=C(C)C=CN=2
Computed Properties
- Exact Mass: 161.06414
- Monoisotopic Mass: 161.064077422g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- PSA: 12.89
Quinoline,5-fluoro-4-methyl- Related Literature
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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